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Compound of Interest

Compound Name: Bis(dodecyithio)dimethylstannane

Cat. No.: B1600290

Introduction

Bis(dodecylthio)dimethylstannane, an organotin compound with the chemical formula
C26Hs6S2Sn, is a significant reagent in organic synthesis and a subject of interest in materials
science and biological research.[1] Identified by its IUPAC name bis(dodecylsulfanyl)-
dimethylstannane and CAS number 51287-84-4, this compound is characterized by a central
tin atom bonded to two methyl groups and two dodecylthio groups.[1] Its primary utility lies in
the formation of carbon-sulfur bonds, a crucial transformation in various chemical processes.[2]
This technical guide provides a comprehensive overview of the predominant synthesis method
for Bis(dodecylthio)dimethylstannane from dimethyltin dichloride, detailing the reaction
mechanism, experimental protocols, and key parameters for researchers and professionals in
drug development and chemical synthesis.

Primary Synthetic Route: Nucleophilic Substitution

The most common and efficient method for synthesizing Bis(dodecylthio)dimethylstannane
is through a stoichiometric nucleophilic substitution reaction.[1][3] This process involves the
reaction of dimethyltin dichloride ((CH3s)2SnCl2) with two equivalents of dodecanethiol
(C12H25SH).[1] The reaction is facilitated by the presence of a base, which serves to neutralize
the hydrochloric acid (HCI) generated as a byproduct, thereby driving the reaction equilibrium
towards the formation of the desired product.[3]

To prevent the oxidative side-reaction where thiols convert to disulfides, the synthesis must be
conducted under an inert atmosphere, such as nitrogen or argon.[1][3] The choice of a non-
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polar organic solvent is crucial to ensure the solubility of the reactants, particularly due to the
hydrophobic nature of the dodecyl groups.[3]

An alternative, though less frequently employed, method involves the use of Grignard reagents.
[2][3] In this approach, a Grignard reagent derived from dodecanethiol, such as dodecylthio
magnesium bromide (C12H25sSMgBr), is prepared and subsequently reacted with dimethyltin
dichloride.[3]

Reaction Workflow and Mechanism

The synthesis proceeds via the nucleophilic attack of the thiolate, formed in situ from
dodecanethiol and a base, on the electrophilic tin center of dimethyltin dichloride. This results in
the sequential displacement of the two chloride ligands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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